Cas no 2098044-34-7 (3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2098044-34-7
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 5056705
• Update Time: 2025-06-16

3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine
• 3-[4-bromo-5-methyl-1-(2-methylpropyl)pyrazol-3-yl]pyridine
• 3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C13H16BrN3/c1-9(2)8-17-10(3)12(14)13(16-17)11-5-4-6-15-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： ADVJDFILJYDMQL-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=NC=CC=2)=NN(C=1C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7

Additional information on 3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine

Research Brief on 3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine (CAS: 2098044-34-7): Recent Advances and Applications

3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine (CAS: 2098044-34-7) is a pyrazole-pyridine hybrid compound that has recently gained attention in chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have demonstrated that this compound serves as a key intermediate in the synthesis of novel kinase inhibitors, particularly targeting JAK and BTK family kinases. A 2023 study published in the Journal of Medicinal Chemistry reported its use in developing selective JAK3 inhibitors with improved pharmacokinetic properties. The bromo substituent at the 4-position of the pyrazole ring has been identified as crucial for molecular recognition in these kinase binding pockets.

Structural-activity relationship (SAR) investigations have revealed that the isobutyl group at N1 contributes significantly to membrane permeability, while the pyridine moiety enhances water solubility. This unique combination of properties makes 2098044-34-7 particularly valuable for designing compounds with balanced lipophilicity and solubility profiles. Computational modeling studies suggest that the compound's conformation allows for optimal interactions with various biological targets.

In cancer research, derivatives of 3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine have shown promising activity against hematological malignancies. A preclinical study demonstrated that optimized analogs exhibited nanomolar potency against B-cell lymphoma cell lines while showing minimal cytotoxicity toward normal cells. The compound's scaffold has also been explored for developing PROTACs (proteolysis targeting chimeras) targeting oncogenic proteins.

The synthetic accessibility of 2098044-34-7 has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route using continuous flow chemistry, addressing previous challenges in large-scale production. This development is particularly significant for accelerating drug discovery programs utilizing this scaffold.

Emerging applications extend beyond oncology, with recent reports indicating potential in inflammatory and autoimmune diseases. The compound's ability to modulate immune cell signaling pathways has prompted investigations into its derivatives as potential treatments for rheumatoid arthritis and inflammatory bowel disease. These developments position 3-(4-Bromo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine as a multipurpose scaffold in modern drug discovery.

Future research directions include further exploration of structure-activity relationships, development of additional derivatives with improved selectivity profiles, and investigation of combination therapies. The compound's versatility suggests it will remain an important tool in chemical biology and medicinal chemistry research for years to come.